5-Chloro-4-(trifluoromethyl)-1,3-thiazol-2-amine

• IUPAC Name: 5-chloro-4-(trifluoromethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C4H2ClF3N2S/c5-2-1(4(6,7)8)10-3(9)11-2/h(H2,9,10)
• InChI Key: WYSFDPSQZUDQKO-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)N)Cl)C(F)(F)F
• Molecular Formula: C4H2ClF3N2S
• DSSTOX Substance ID: DTXSID90159036
• Molecular Weight: 202.59 g/mol
• CAS No.: 134880-91-4

Description

5-Chloro-4-(trifluoromethyl)-1,3-thiazol-2-amine is a chemical compound that is part of the trifluoromethylpyridines (TFMP) family. TFMP derivatives are used in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Mechanism of Action

Target of Action

The primary target of 5-Chloro-4-(trifluoromethyl)-1,3-thiazol-2-amine is the BRAF and C-RAF enzymes . These enzymes are involved in stimulating cell division and can play a role in the development of cancers .

Mode of Action

The compound works by blocking the action of these proteins . By inhibiting BRAF and blocking dysregulated signalling pathways, it can affect cancer cell growth and survival .

Biochemical Pathways

The affected pathways are those related to cell growth, proliferation, and differentiation . By blocking the action of BRAF and C-RAF enzymes, the compound can disrupt these pathways and slow down the growth and spread of cancer .

Result of Action

The molecular and cellular effects of the compound’s action include slowing down the growth and spread of cancer . By inhibiting key enzymes, the compound can disrupt cell growth and proliferation, potentially leading to a decrease in tumor size .

Synthesis routes and methods

Procedure details

2-Amino-4-trifluoromethylthiazole (10 g) was dissolved in acetonitrile (80 ml) and N-chlorosuccinimide (8.8 g) was added at room temperature with stirring. The mixture was refluxed for 9 hr and the solvent was removed under reduced pressure. The residue was dissolved in chloroform and washed with cold diluted aqueous sodium hydroxide. The chloroform layer was dried over magnesium sulfate and the solvent was removed under reduced pressure to give crude 2-Amino-5-chloro-4-trifuloromethylthiazole (12 g). It was recrystallized from n-hexane-benzene (1:1 mixture) as colorless needles (6.8 g), m. p. 107-108° C.